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Compound of Interest

Compound Name: 1-Bromo-3-methylheptane

Cat. No.: B8678766

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling
precautions for 1-Bromo-3-methylheptane (CAS No: 5200-08-8). Due to the limited availability
of a detailed Safety Data Sheet (SDS) specifically for 1-Bromo-3-methylheptane, this guide
combines the known hazard classifications from the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) with best practices derived from structurally
similar haloalkanes. Professionals handling this chemical should exercise caution and adhere
to the rigorous safety protocols outlined herein.

Chemical and Physical Properties

While extensive experimental data for 1-Bromo-3-methylheptane is not readily available,
computed properties provide essential information for safe handling and storage.

Property Value Source

Molecular Formula C8H17Br PubChem[1]
Molecular Weight 193.12 g/mol PubChem[1]
IUPAC Name 1-bromo-3-methylheptane PubChem[1]
CAS Number 5200-08-8 PubChem[1]
XLogP3 4.3 PubChem[1]
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Hazard Identification and Classification

According to the GHS, 1-Bromo-3-methylheptane is classified as a hazardous substance with
the following classifications.[1]

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable liquids Category 3

vapor
Skin corrosion/irritation Category 2 H315: Causes skin irritation
Serious eye damage/eye H319: Causes serious eye
L Category 2A o
irritation irritation
Acute toxicity, inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity, )
] ] H335: May cause respiratory
single exposure; Respiratory Category 3 o
o irritation
tract irritation

Signal Word: Warning
Hazard Pictograms:

e Flame

e Exclamation Mark

Safe Handling and Storage Protocols

Given its flammability and irritant properties, stringent adherence to safety protocols is
mandatory when handling 1-Bromo-3-methylheptane. The following procedures are based on
best practices for similar flammable haloalkanes.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical to minimize exposure risk.
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PPE Category

Item

Specifications and
Recommendations

Eye and Face Protection

Safety goggles and face shield

Chemical splash goggles are
required. A face shield should
be worn when there is a risk of

splashing.

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves
for any signs of degradation or

punctures before use.

Body Protection

Laboratory coat or chemical-

resistant apron

A flame-retardant lab coat that
fastens securely is essential.
For larger quantities or splash
risks, a chemical-resistant
apron over the lab coat is

advised.

Respiratory Protection

Fume hood or respirator

All' handling should be
conducted in a certified
chemical fume hood. If a fume
hood is not available, a
NIOSH-approved respirator
with appropriate cartridges for
organic vapors should be

used.

Foot Protection

Closed-toe shoes

Substantial, closed-toe shoes
are mandatory in the

laboratory.

Storage

Proper storage is crucial to prevent accidents and maintain chemical integrity.

» Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
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o Keep containers tightly closed when not in use.

« Store away from incompatible materials such as strong oxidizing agents, strong bases, and
metals.[2]

» Use only non-sparking tools and equipment, especially when opening and closing
containers.[3]

e Ground and bond containers during transfer to prevent static discharge.[3]

Emergency Procedures

Immediate and appropriate response to emergencies can significantly mitigate harm.

First Aid Measures
Exposure Route First Aid Protocol

Move the victim to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.[4]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing and shoes. Seek medical attention if

irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Fire Fighting Measures
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» Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant foam, or
water spray.[5]

o Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back.[2] Containers may explode when heated.[5]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[2]

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Eliminate all ignition sources. Wear
appropriate PPE.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

o Containment and Cleaning: Absorb spill with inert material (e.g., sand, vermiculite) and place
in a suitable container for disposal. Use non-sparking tools.[5]

Experimental Protocols and Logical Workflows

The following diagrams illustrate key logical workflows for the safe handling of 1-Bromo-3-
methylheptane.
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Caption: General laboratory workflow for 1-Bromo-3-methylheptane.
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1-Bromo-3-methylheptane
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Caption: Incompatible materials for 1-Bromo-3-methylheptane.

Conclusion

While 1-Bromo-3-methylheptane is a valuable reagent in research and development, its

hazardous properties necessitate a thorough understanding and implementation of safety

precautions. By following the guidelines presented in this technical guide, researchers and
scientists can minimize risks and ensure a safe laboratory environment. It is imperative to

always consult the most current safety information and institutional safety protocols before
handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Handling of 1-Bromo-3-
methylheptane: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8678766#1-bromo-3-methylheptane-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b8678766#1-bromo-3-methylheptane-safety-and-handling-precautions
https://www.benchchem.com/product/b8678766#1-bromo-3-methylheptane-safety-and-handling-precautions
https://www.benchchem.com/product/b8678766#1-bromo-3-methylheptane-safety-and-handling-precautions
https://www.benchchem.com/product/b8678766#1-bromo-3-methylheptane-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8678766?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8678766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

